Cas no 409335-81-5 (1H-Pyrrole-2,5-dione,3-ethyl-1-methyl-(9CI))

• Product name: 1H-Pyrrole-2,5-dione,3-ethyl-1-methyl-(9CI)
• CAS No: 409335-81-5
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 1017772
• PubChem ID: 45087813

1H-Pyrrole-2,5-dione,3-ethyl-1-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,3-ethyl-1-methyl-(9CI)
• SCHEMBL14314260
• 409335-81-5
• DB-279788
• 3-Ethyl-1-methyl-1H-pyrrole-2,5-dione

• Inchi： InChI=1S/C7H9NO2/c1-3-5-4-6(9)8(2)7(5)10/h4H,3H2,1-2H3
• InChI Key： VNICJXCATREWMV-UHFFFAOYSA-N
• SMILES： CCC1=CC(=O)N(C1=O)C

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Maleimides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Maleimides